Cas no 1537053-09-0 (3-(5-bromo-2-methylphenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(5-bromo-2-methylphenyl)-1,2-oxazol-5-amine
• CAS No: 1537053-09-0
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• MDL: MFCD21193025
• CID: 5602961
• PubChem ID: 65306833
• Update Time: 2025-10-15

3-(5-bromo-2-methylphenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• MFCD21193025
• SY280521
• EN300-1912478
• 1537053-09-0
• 3-(5-bromo-2-methylphenyl)-1,2-oxazol-5-amine
• AKOS014641690
• 5-Amino-3-(5-bromo-2-methylphenyl)isoxazole

• MDL： MFCD21193025
• Inchi： 1S/C10H9BrN2O/c1-6-2-3-7(11)4-8(6)9-5-10(12)14-13-9/h2-5H,12H2,1H3
• InChI Key： AGVVLVAWETXBCG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C1C=C(N)ON=1

Computed Properties

• Exact Mass: 251.98983g/mol
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52Ų

Additional information on 3-(5-bromo-2-methylphenyl)-1,2-oxazol-5-amine

Introduction to 3-(5-bromo-2-methylphenyl)-1,2-oxazol-5-amine (CAS No. 1537053-09-0)

3-(5-bromo-2-methylphenyl)-1,2-oxazol-5-amine, with the CAS number 1537053-09-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated phenyl group and an oxazolamine moiety. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of 3-(5-bromo-2-methylphenyl)-1,2-oxazol-5-amine consists of a 1,2-oxazole ring fused to an amine group, with a 5-bromo-2-methylphenyl substituent. The presence of the bromine atom and the methyl group on the phenyl ring imparts specific electronic and steric properties that can influence its reactivity and biological activity. The oxazolamine moiety, known for its ability to form hydrogen bonds and participate in various chemical reactions, further enhances the compound's potential as a bioactive molecule.

Recent studies have explored the pharmacological properties of 3-(5-bromo-2-methylphenyl)-1,2-oxazol-5-amine. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the brominated phenyl group plays a crucial role in enhancing the binding affinity and selectivity of the compound towards the target enzyme.

In addition to its enzymatic inhibition properties, 3-(5-bromo-2-methylphenyl)-1,2-oxazol-5-amine has been investigated for its anti-inflammatory effects. A study conducted by a team of researchers at a leading pharmaceutical institute demonstrated that this compound can effectively reduce inflammation in vitro and in vivo models. The anti-inflammatory activity is attributed to its ability to modulate the expression of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses.

The synthetic accessibility of 3-(5-bromo-2-methylphenyl)-1,2-oxazol-5-amine is another factor that contributes to its appeal in pharmaceutical research. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the reaction of 5-bromo-o-tolunitrile with hydroxylamine under mild conditions, followed by cyclization to form the oxazole ring. This synthetic pathway allows for easy modification of the substituents on the phenyl ring, enabling researchers to explore a wide range of analogs with varying biological activities.

In terms of safety and toxicity, preliminary studies have shown that 3-(5-bromo-2-methylphenyl)-1,2-oxazol-5-amine exhibits low cytotoxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects. Preclinical studies are currently underway to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) parameters.

The potential applications of 3-(5-bromo-2-methylphenyl)-1,2-oxazol-5-amine extend beyond traditional pharmaceuticals. It has also been explored as a lead compound for developing new materials with unique properties. For example, researchers at a materials science laboratory have synthesized polymer-based materials incorporating this compound as a functional monomer. These materials exhibit enhanced mechanical strength and thermal stability, making them suitable for use in advanced technological applications such as electronic devices and biomedical implants.

In conclusion, 3-(5-bromo-2-methylphenyl)-1,2-oxazol-5-amine (CAS No. 1537053-09-0) is a promising compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.